3,3-Dimethyl-5-oxo-5-(pyridin-3-ylamino)pentanoic acid

• Molecular Formula: C12H16N2O3
• Molecular Weight: 236.27 g/mol
• IUPAC Name: 3,3-dimethyl-5-oxo-5-(pyridin-3-ylamino)pentanoic acid
• InChI: InChI=1S/C12H16N2O3/c1-12(2,7-11(16)17)6-10(15)14-9-4-3-5-13-8-9/h3-5,8H,6-7H2,1-2H3,(H,14,15)(H,16,17)
• InChI Key: SBHJLKXAIFQGMY-UHFFFAOYSA-N
• SMILES: CC(C)(CC(=O)NC1=CN=CC=C1)CC(=O)O

Description

3,3-Dimethyl-5-oxo-5-(pyridin-3-ylamino)pentanoic acid, also known as DPA, is a synthetic compound that has been widely studied for its potential applications in scientific research. DPA belongs to a class of compounds known as pyridinecarboxylic acids, which are characterized by their ability to bind to specific receptors in the body and affect various physiological processes.

Mechanism of Action

The exact mechanism of action of 3,3-Dimethyl-5-oxo-5-(pyridin-3-ylamino)pentanoic acid is not fully understood, but it is believed to act as a modulator of the N-methyl-D-aspartate (NMDA) receptor, which plays a key role in synaptic plasticity and learning and memory processes in the brain. 3,3-Dimethyl-5-oxo-5-(pyridin-3-ylamino)pentanoic acid has also been shown to increase the release of several neurotransmitters, including dopamine, norepinephrine, and serotonin.
Biochemical and Physiological Effects:
3,3-Dimethyl-5-oxo-5-(pyridin-3-ylamino)pentanoic acid has been shown to have a number of biochemical and physiological effects, including the ability to enhance learning and memory processes, improve cognitive function, and reduce anxiety and depression. It has also been shown to have neuroprotective effects, protecting against damage caused by oxidative stress and inflammation.

Advantages and Limitations for Lab Experiments

One of the major advantages of using 3,3-Dimethyl-5-oxo-5-(pyridin-3-ylamino)pentanoic acid in lab experiments is its ability to selectively modulate the NMDA receptor, which is involved in a wide range of physiological processes. However, one limitation of using 3,3-Dimethyl-5-oxo-5-(pyridin-3-ylamino)pentanoic acid is that it can be difficult to obtain in large quantities and may be expensive.

Future Directions

There are several potential future directions for research on 3,3-Dimethyl-5-oxo-5-(pyridin-3-ylamino)pentanoic acid, including further studies on its mechanism of action and its potential applications in the treatment of neurological and psychiatric disorders. Additionally, there is interest in developing new synthetic methods for producing 3,3-Dimethyl-5-oxo-5-(pyridin-3-ylamino)pentanoic acid and other related compounds, as well as exploring the potential of 3,3-Dimethyl-5-oxo-5-(pyridin-3-ylamino)pentanoic acid as a tool for studying the NMDA receptor and other neurotransmitter systems in the brain.

Synthesis Methods

The synthesis of 3,3-Dimethyl-5-oxo-5-(pyridin-3-ylamino)pentanoic acid involves several steps, including the reaction of pyridine-3-carboxylic acid with methyl acrylate, followed by reduction with lithium aluminum hydride and subsequent oxidation with potassium permanganate. The resulting compound is then treated with acetic anhydride to yield 3,3-Dimethyl-5-oxo-5-(pyridin-3-ylamino)pentanoic acid.

Scientific Research Applications

3,3-Dimethyl-5-oxo-5-(pyridin-3-ylamino)pentanoic acid has been studied extensively for its potential applications in scientific research, particularly in the fields of neurobiology and pharmacology. It has been shown to bind to specific receptors in the brain and affect various physiological processes, including neurotransmitter release and synaptic plasticity.